Cas no 2380666-74-8 ((2R)-1-{1-(tert-butoxy)carbonylazetidin-3-yl}pyrrolidine-2-carboxylic acid)
(2R)-1-{1-(tert-butoxy)carbonylazetidin-3-yl}pyrrolidine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- (2R)-1-{1-(tert-butoxy)carbonylazetidin-3-yl}pyrrolidine-2-carboxylic acid
- EN300-12584888
- 2380666-74-8
- (2R)-1-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}pyrrolidine-2-carboxylic acid
- (2R)-1-[1-[(2-Methylpropan-2-yl)oxycarbonyl]azetidin-3-yl]pyrrolidine-2-carboxylic acid
-
- Inchi: 1S/C13H22N2O4/c1-13(2,3)19-12(18)14-7-9(8-14)15-6-4-5-10(15)11(16)17/h9-10H,4-8H2,1-3H3,(H,16,17)/t10-/m1/s1
- InChI Key: KBOAYZVPFMNCCX-SNVBAGLBSA-N
- SMILES: O(C(C)(C)C)C(N1CC(C1)N1CCC[C@@H]1C(=O)O)=O
Computed Properties
- Exact Mass: 270.15795719g/mol
- Monoisotopic Mass: 270.15795719g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 371
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.2
- Topological Polar Surface Area: 70.1Ų
(2R)-1-{1-(tert-butoxy)carbonylazetidin-3-yl}pyrrolidine-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-12584888-0.05g |
(2R)-1-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}pyrrolidine-2-carboxylic acid |
2380666-74-8 | 95% | 0.05g |
$249.0 | 2023-06-08 | |
| Enamine | EN300-12584888-0.1g |
(2R)-1-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}pyrrolidine-2-carboxylic acid |
2380666-74-8 | 95% | 0.1g |
$372.0 | 2023-06-08 | |
| Enamine | EN300-12584888-0.25g |
(2R)-1-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}pyrrolidine-2-carboxylic acid |
2380666-74-8 | 95% | 0.25g |
$530.0 | 2023-06-08 | |
| Enamine | EN300-12584888-0.5g |
(2R)-1-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}pyrrolidine-2-carboxylic acid |
2380666-74-8 | 95% | 0.5g |
$835.0 | 2023-06-08 | |
| Enamine | EN300-12584888-1.0g |
(2R)-1-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}pyrrolidine-2-carboxylic acid |
2380666-74-8 | 95% | 1g |
$1070.0 | 2023-06-08 | |
| Enamine | EN300-12584888-2.5g |
(2R)-1-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}pyrrolidine-2-carboxylic acid |
2380666-74-8 | 95% | 2.5g |
$2100.0 | 2023-06-08 | |
| Enamine | EN300-12584888-5.0g |
(2R)-1-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}pyrrolidine-2-carboxylic acid |
2380666-74-8 | 95% | 5g |
$3105.0 | 2023-06-08 | |
| Enamine | EN300-12584888-10.0g |
(2R)-1-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}pyrrolidine-2-carboxylic acid |
2380666-74-8 | 95% | 10g |
$4606.0 | 2023-06-08 | |
| Enamine | EN300-12584888-50mg |
(2R)-1-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}pyrrolidine-2-carboxylic acid |
2380666-74-8 | 95.0% | 50mg |
$249.0 | 2023-10-02 | |
| Enamine | EN300-12584888-100mg |
(2R)-1-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}pyrrolidine-2-carboxylic acid |
2380666-74-8 | 95.0% | 100mg |
$372.0 | 2023-10-02 |
(2R)-1-{1-(tert-butoxy)carbonylazetidin-3-yl}pyrrolidine-2-carboxylic acid Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
Additional information on (2R)-1-{1-(tert-butoxy)carbonylazetidin-3-yl}pyrrolidine-2-carboxylic acid
Introduction to (2R)-1-{1-(tert-butoxy)carbonylazetidin-3-yl}pyrrolidine-2-carboxylic Acid (CAS No. 2380666-74-8)
(2R)-1-{1-(tert-butoxy)carbonylazetidin-3-yl}pyrrolidine-2-carboxylic acid, with the CAS number 2380666-74-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules known for their potential applications in drug discovery and development, particularly in the design of novel therapeutic agents targeting various biological pathways.
The molecular structure of (2R)-1-{1-(tert-butoxy)carbonylazetidin-3-yl}pyrrolidine-2-carboxylic acid is characterized by its intricate arrangement of functional groups, including a pyrrolidine ring, an azetidine moiety, and a tert-butoxy carbonyl group. These structural features contribute to its unique chemical properties and biological activities, making it a valuable scaffold for further chemical modifications and biological evaluations.
In recent years, there has been a growing interest in the development of chiral compounds for pharmaceutical applications. The stereochemistry of (2R)-1-{1-(tert-butoxy)carbonylazetidin-3-yl}pyrrolidine-2-carboxylic acid, specifically the (2R) configuration, plays a crucial role in determining its biological efficacy and pharmacokinetic behavior. This aspect has been extensively studied in the context of asymmetric synthesis and catalysis, where advanced methodologies are employed to achieve high enantioselectivity and yield.
One of the most compelling aspects of (2R)-1-{1-(tert-butoxy)carbonylazetidin-3-yl}pyrrolidine-2-carboxylic acid is its potential as a building block for the synthesis of more complex pharmacophores. The presence of both the azetidine and pyrrolidine rings provides a versatile platform for medicinal chemists to explore various structural modifications. These modifications can be tailored to enhance specific biological activities, such as binding affinity to target proteins or enzymes, while minimizing off-target effects.
Recent studies have highlighted the importance of incorporating privileged scaffolds into drug candidates. The azetidine ring, in particular, has been recognized as a key structural element in many bioactive molecules due to its ability to mimic natural amino acid residues and interact with biological targets in a predictable manner. The incorporation of this motif into (2R)-1-{1-(tert-butoxy)carbonylazetidin-3-yl}pyrrolidine-2-carboxylic acid not only enhances its structural complexity but also opens up new avenues for therapeutic intervention.
The tert-butoxy carbonyl group in the molecule serves multiple purposes. It acts as a protecting group for the amine functionality, preventing unwanted side reactions during synthetic processes. Additionally, this group contributes to the overall solubility and stability of the compound, which are critical factors in pharmaceutical formulations. The presence of such protective groups is a common practice in modern drug development, ensuring that intermediates behave as expected throughout the synthetic pathway.
Beyond its structural significance, (2R)-1-{1-(tert-butoxy)carbonylazetidin-3-yl}pyrrolidine-2-carboxylic acid has shown promise in preclinical studies as a potential lead compound for various therapeutic indications. For instance, preliminary data suggest that derivatives of this compound may exhibit inhibitory activity against certain enzymes implicated in inflammatory diseases and cancer. These findings underscore the importance of continued research into this class of molecules and their potential applications in human health.
The synthesis of complex organic compounds like (2R)-1-{1-(tert-butoxy)carbonylazetidin-3-yl}pyrrolidine-2-carboxylic acid requires meticulous planning and execution. Advanced synthetic techniques, including transition metal-catalyzed reactions and enzymatic transformations, are often employed to achieve high yields and purity levels. These methods not only enhance efficiency but also minimize environmental impact, aligning with the growing emphasis on sustainable chemistry practices.
In conclusion, (2R)-1-{1-(tert-butoxy)carbonylazetidin-3-yl}pyrrolidine-2-carboxylic acid represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups and stereochemistry makes it a valuable asset in pharmaceutical research. As our understanding of biological pathways continues to evolve, compounds like this are likely to play an increasingly important role in the discovery and development of new medicines.
2380666-74-8 ((2R)-1-{1-(tert-butoxy)carbonylazetidin-3-yl}pyrrolidine-2-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)